Cas no 2228496-39-5 (2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228496-39-5
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6326944
• PubChem ID: 165693145
• Update Time: 2025-10-29

2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid
• EN300-1976789
• 2-[1-(2-chloropyridin-3-yl)cyclopropyl]-2-hydroxyacetic acid
• 2228496-39-5

• Inchi： 1S/C10H10ClNO3/c11-8-6(2-1-5-12-8)10(3-4-10)7(13)9(14)15/h1-2,5,7,13H,3-4H2,(H,14,15)
• InChI Key： XEWXHNFCAWUJTN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid

Comprehensive Analysis of 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228496-39-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228496-39-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and hydroxyacetic acid moieties, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for information on its synthetic routes, physicochemical properties, and industrial-scale production, reflecting its growing importance in modern chemistry.

The molecular structure of 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid combines a chloropyridine ring with a cyclopropane scaffold, offering distinct electronic and steric properties. This configuration enables its use in catalysis, medicinal chemistry, and agrochemical development. Recent studies highlight its role in optimizing drug bioavailability and enhancing pesticide efficacy, aligning with the global demand for sustainable and high-performance chemical solutions. Keywords such as "CAS 2228496-39-5 supplier" and "2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid synthesis" are trending in scientific databases, underscoring its commercial and academic relevance.

From a green chemistry perspective, the synthesis of 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid has been optimized to minimize waste and energy consumption. Innovations like flow chemistry and enzymatic catalysis are being explored to improve its production efficiency. These advancements address the increasing focus on environmental impact and cost-effective manufacturing, which dominate discussions in platforms like LinkedIn and ResearchGate. Furthermore, its stability under various pH conditions and compatibility with biodegradable solvents make it a candidate for eco-friendly formulations.

In the pharmaceutical sector, 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid is investigated for its potential as a prodrug or metabolite in therapeutic agents. Its ability to modulate enzyme interactions and receptor binding has sparked interest in treating metabolic disorders and infectious diseases. Searches for "hydroxyacetic acid derivatives in medicine" and "chloropyridine applications" frequently link to this compound, highlighting its interdisciplinary appeal. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and reactivity.

The agrochemical industry also benefits from 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid, where it acts as a precursor for crop protection agents. Its systemic activity and low toxicity profile align with regulations like the EU's Farm to Fork Strategy. Queries such as "novel pesticide intermediates 2024" and "chloropyridine-based herbicides" often reference this compound, emphasizing its role in addressing food security challenges. Collaborations between academia and manufacturers are accelerating its adoption in precision agriculture solutions.

Quality control and regulatory compliance are paramount for CAS No. 2228496-39-5. Certificates of Analysis (CoA) detailing residual solvents, heavy metal content, and isomeric purity are critical for end-users. The compound's storage conditions (e.g., inert atmosphere, low temperature) and handling precautions are frequently discussed in safety data sheets (SDS), ensuring adherence to OSHA and REACH standards. These aspects are vital for laboratories and production facilities aiming to integrate it into their workflows.

Looking ahead, 2-1-(2-chloropyridin-3-yl)cyclopropyl-2-hydroxyacetic acid is poised to play a pivotal role in next-generation chemical innovations. Its versatility in cross-coupling reactions and stereoselective synthesis opens avenues for customized molecular design. As industries prioritize circular economy principles, the demand for such multifunctional intermediates will likely surge. Stakeholders are encouraged to monitor patent filings and clinical trial reports for emerging applications, ensuring competitive advantage in dynamic markets.